N-(2-fluorobenzyl)-N'-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]ethanediamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N'-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]oxamide
• InChI: InChI=1S/C19H17FN2O5S2/c20-14-6-2-1-5-13(14)11-21-18(23)19(24)22-12-16(15-7-3-9-27-15)29(25,26)17-8-4-10-28-17/h1-10,16H,11-12H2,(H,21,23)(H,22,24)
• InChI Key: DSRGKXUIQCDLDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=CS3)F
• Molecular Formula: C19H17FN2O5S2
• Molecular Weight: 436.5 g/mol

Description

N-(2-fluorobenzyl)-N'-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]ethanediamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 is a sphingosine-1-phosphate (S1P) receptor modulator that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Electrochemical Behavior and Novel Compounds Synthesis

Electrochemical studies on Fischer carbene complexes highlight the potential of incorporating furyl and thienyl substituents for the development of new materials with unique electrochemical properties. These studies offer insights into the oxidation and reduction processes of such compounds, which could be relevant for applications in energy storage and conversion technologies (Landman et al., 2014).

Catalytic Applications in Polymerization

Research on phosphine-sulfonate-based palladium and nickel complexes demonstrates the impact of incorporating heterocyclic units on catalytic activities, particularly in ethylene polymerization. This implies that modifications to the ligand structure, such as those involving furyl and thienyl groups, can significantly enhance catalytic performance, opening new avenues for the synthesis of high-performance polymers (Yang et al., 2017).

Advancements in Drug Delivery Systems

Developments in drug delivery systems also utilize compounds with fluorobenzyl and furyl substituents. For instance, the design of organosulfonic acid functionalized organosilica hollow nanospheres for efficient conversion of biomass-derived materials into valuable chemicals showcases the utility of such compounds in creating more sustainable and efficient chemical processes (Lu et al., 2015).